Cas no 108032-11-7 (Bergenin monohydrate)

• Product Name: Bergenin monohydrate
• CAS No: 108032-11-7
• MF: C₁₄H₁₈O₁₀
• MW: 346.286725521088
• CID: 62704
• PubChem ID: 201412
• Update Time: 2025-05-23

Bergenin monohydrate Chemical and Physical Properties

Names and Identifiers

• Bergenin monohydrate
• BERGENIN MONOHYDRATE, 98
• Bergenin-monohydrat
• (2R,3S,4S,4aR,10bS)-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-2,3,4,4a-tetrahydropyrano[3,2-c]isochromen-6(10bH)-one hydrate
• 108032-11-7
• MFCD00167248
• bergenin water solvate
• Tox21_110743
• DTXCID7025550
• AKOS030504234
• CAS-108032-11-7
• 5956-63-8
• DTXSID9045550
• (2R,3S,4S,4aR,10bS)-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-6-one;hydrate
• Bengenin (monohydrate)
• CHEMBL3181911
• SR-01000789834-7
• 4-methoxy-2-[tetrahydro-3,4,5-trihydroxy-6-(hydroxymethyl) pyran-2-yl]-alpha-resorcylic acid delta-lactone monohydrate
• starbld0009676
• Pyrano(3,2-c)(2)benzopyran-6(2H)-one, 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-, hydrate
• NCGC00017025-01

• MDL： MFCD00167248
• Inchi： 1S/C14H16O9.H2O/c1-21-11-5(16)2-4-7(9(11)18)12-13(23-14(4)20)10(19)8(17)6(3-15)22-12;/h2,6,8,10,12-13,15-19H,3H2,1H3;1H2/t6-,8-,10+,12+,13-;/m1./s1
• InChI Key： QCWSXSAFDSGKAT-YOKSUNLASA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]2[C@@H]1C1C(=C(C(=CC=1C(=O)O2)O)OC)O)O)O.O

Computed Properties

• Exact Mass: 346.09000
• Monoisotopic Mass: 346.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 237-240 ºC
• Boiling Point: 658.9°C at 760 mmHg
• Flash Point: 250.7°C
• PSA: 155.14000
• LogP: -1.26490
• Solubility: Not determined

Bergenin monohydrate Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Bergenin monohydrate

Bergenin Monohydrate (CAS No. 108032-11-7): A Comprehensive Overview

Bergenin monohydrate (CAS No. 108032-11-7) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound, also known as C-glycosylflavone, is primarily found in various plants, including those of the Bergenia genus. Its unique chemical structure and biological properties make it a subject of extensive research, particularly in the development of novel pharmaceuticals and natural health products.

The chemical structure of bergenin monohydrate consists of a flavone core with a C-glycosidic linkage to a glucose moiety. This structure confers the compound with several beneficial properties, including antioxidant, anti-inflammatory, and antiviral activities. Recent studies have further elucidated the mechanisms through which bergenin monohydrate exerts its effects, providing valuable insights into its potential therapeutic applications.

In the realm of pharmacology, bergenin monohydrate has shown promise in treating various diseases and conditions. For instance, its antioxidant properties have been investigated for their potential in preventing oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular diseases. A study published in the Journal of Medicinal Chemistry highlighted the ability of bergenin monohydrate to scavenge free radicals and protect cellular components from oxidative damage.

The anti-inflammatory effects of bergenin monohydrate have also been extensively studied. Research conducted by a team at the University of California demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models. These findings suggest that bergenin monohydrate could be a valuable candidate for developing anti-inflammatory drugs.

Beyond its antioxidant and anti-inflammatory properties, bergenin monohydrate has also been explored for its antiviral activity. A recent study published in the Virology Journal reported that this compound exhibits potent antiviral effects against several viruses, including influenza and herpes simplex virus (HSV). The mechanism behind this activity involves the inhibition of viral replication and the enhancement of host immune responses.

In addition to its therapeutic potential, bergenin monohydrate has been studied for its role in wound healing. Research conducted at the Indian Institute of Science found that this compound can accelerate wound healing by promoting collagen synthesis and angiogenesis. These findings have significant implications for developing topical formulations to treat skin injuries and chronic wounds.

The safety profile of bergenin monohydrate is another important aspect that has been evaluated in numerous studies. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Bergenin monohydrate (CAS No. 108032-11-7) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its antioxidant, anti-inflammatory, antiviral, and wound-healing properties make it a promising candidate for developing novel pharmaceuticals and natural health products. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, further solidifying its importance in the field of medicinal chemistry.